5-methoxy-2-(2,2,2-trifluoroethoxy)benzoic Acid

• IUPAC Name: 5-methoxy-2-(2,2,2-trifluoroethoxy)benzoic acid
• InChI: InChI=1S/C10H9F3O4/c1-16-6-2-3-8(7(4-6)9(14)15)17-5-10(11,12)13/h2-4H,5H2,1H3,(H,14,15)
• InChI Key: HURIZVDDERDREG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OCC(F)(F)F)C(=O)O
• Molecular Formula: C10H9F3O4
• DSSTOX Substance ID: DTXSID50379495
• Molecular Weight: 250.17 g/mol
• CAS RN: 175205-34-2

Description

5-methoxy-2-(2,2,2-trifluoroethoxy)benzoic acid (MTBA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Derivatives of Plant Biomass for Polymer and Fuel Production

Biomass Conversion to Chemicals

• The conversion of plant biomass into furan derivatives, including a discussion on the synthesis and potential applications of such compounds in the chemical industry as alternatives to non-renewable hydrocarbon sources. This encompasses the use of hexose carbohydrates and lignocellulose for producing versatile reagents like 5-Hydroxymethylfurfural (HMF) and its derivatives for polymers, fuels, and other chemical materials (Chernyshev, Kravchenko, & Ananikov, 2017).

Benzoic Acid in Food and Feed Additives

Gut Function Regulation

• The role of benzoic acid, widely used as an antibacterial and antifungal preservative in foods and feeds, in improving growth and health through the promotion of gut functions. The study highlights its effects on enzyme activity, redox status, immunity, and microbiota, providing insights into the broader applications of benzoic acid derivatives (Mao, Yang, Chen, Yu, & He, 2019).

Pharmacological and Industrial Importance of Syringic Acid

Therapeutic and Industrial Applications

• The comprehensive review on syringic acid, a phenolic compound with a wide range of therapeutic applications including antioxidant, antimicrobial, and anti-inflammatory activities, alongside its industrial significance. This might provide a parallel in understanding the multifaceted applications of structurally complex benzoic acid derivatives (Srinivasulu, Ramgopal, Ramanjaneyulu, Anuradha, & Suresh Kumar, 2018).

Metoclopramide: Pharmacological Properties and Clinical Use

Medical Applications of a Benzamide Derivative

• An in-depth review of metoclopramide, highlighting its pharmacological properties and clinical applications, including gastrointestinal diagnostics and treatment of vomiting across various conditions. This showcases the potential of benzamide derivatives in medical settings, providing a context for the exploration of related compounds (Pinder, Brogden, Sawyer, Speight, & Avery, 2012).

Safety and Hazards

This compound is for R&D use only and not for medicinal, household or other use.